Cas no 163578-99-2 (4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate)

4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate structure
163578-99-2 structure
Product name:4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate
CAS No:163578-99-2
MF:C23H30N2O5
MW:414.494706630707
CID:65698
PubChem ID:45357823

4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl 4-aminobenzoate
    • 4-[4-(4-aminobenzoyl)oxy-3-methylbutoxy]butyl 4-aminobenzoate
    • 3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) [SL-100A]
    • 3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) SL-100A
    • 4-[4-(4-aminobenzoyl)oxy-3-methyl-butoxy]butyl 4-aminobenzoate
    • poly(tetramethylene-3-methyltetramethylene ether)glycol bis(4-aminobenzoate)
    • 4-(4-((4-Aminobenzoyl)oxy)-3-methylbutoxy)butyl4-aminobenzoate
    • 4-{4-[(4-Aminobenzoyl)oxy]butoxy}-2-methylbutyl 4-aminobenzoate
    • DTXSID00670000
    • 163578-99-2
    • SCHEMBL18037702
    • AKOS015964399
    • AKOS025401462
    • POLY(TETRAMETHYLENE/3-METHYL TETRAMETHYLENE ETHER)GLYCOL BIS(4-AMINOBENZOATE) [SL-100A]
    • Inchi: InChI=1S/C23H30N2O5/c1-17(16-30-23(27)19-6-10-21(25)11-7-19)12-15-28-13-2-3-14-29-22(26)18-4-8-20(24)9-5-18/h4-11,17H,2-3,12-16,24-25H2,1H3
    • InChI Key: JIWNZVALGCBGQT-UHFFFAOYSA-N
    • SMILES: NC1C=CC(C(OCCCCOCCC(C)COC(=O)C2C=CC(N)=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 414.21547206g/mol
  • Monoisotopic Mass: 414.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 114Ų

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